Cas no 1686-98-2 (Nsc314554)

Nsc314554 structure
Nsc314554 structure
Product Name:Nsc314554
CAS No:1686-98-2
MF:C18H26O4S4
MW:434.656640529633
CID:905079
PubChem ID:329802
Update Time:2025-04-19

Nsc314554 Chemical and Physical Properties

Names and Identifiers

    • Nsc314554
    • 2,5-Bis-ethylendimercapto-bicyclo<2,2,2>octan-1,4-dicarbonsaeure-diethylester
    • 2,5-Bis-ethylendimercapto-bicyclo[2,2,2]octan-1,4-dicarbonsaeure-diethylester
    • AC1L75JP
    • BTBG00106
    • CCG-41694
    • CDS1_000201
    • DivK1c_001241
    • HMS548J03
    • Maybridge1_002489
    • SR-01000631751-1
    • Diethyl 1'H,4'H-dispiro[1,3-dithiolane-2,2'-bicyclo[2.2.2]octane-5',2''-[1,3]dithiolane]-1',4'-dicarboxylate
    • 1686-98-2
    • NSC-314554
    • CID 329802
    • DTXSID00317322
    • Inchi: 1S/C18H26O4S4/c1-3-21-13(19)15-5-6-16(14(20)22-4-2,12-17(15)23-7-8-24-17)18(11-15)25-9-10-26-18/h3-12H2,1-2H3
    • InChI Key: YAVIDLZGUYRWJF-UHFFFAOYSA-N
    • SMILES: S1CCSC21CC1(C(=O)OCC)CCC2(C(=O)OCC)CC21SCCS2

Computed Properties

  • Exact Mass: 434.07158
  • Monoisotopic Mass: 434.071
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 548
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 154Ų

Experimental Properties

  • Density: 1.38
  • Boiling Point: 555.3°C at 760 mmHg
  • Flash Point: 277.1°C
  • Refractive Index: 1.641
  • PSA: 52.6
  • LogP: 4.02560

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